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Compound of Interest

Compound Name: Carbenicillin

Cat. No.: B15559898

An in-depth examination of the chemical, physical, and biological properties of carbenicillin
disodium salt and carbenicillin free acid, providing researchers, scientists, and drug
development professionals with a comprehensive comparative analysis.

This technical guide delves into the nuanced differences between the two forms of the semi-
synthetic penicillin antibiotic, carbenicillin: the widely used disodium salt and its free acid
counterpart. While both share the same core molecule and mechanism of action, their distinct
physicochemical properties significantly influence their application in research and drug
development. This document provides a detailed comparison of their properties, experimental
protocols for their use, and visualizations of their biological and experimental pathways.

Core Physicochemical and Biological Properties

Carbenicillin, a member of the carboxypenicillin subgroup, exerts its bactericidal effect by
inhibiting the synthesis of the bacterial cell wall. Specifically, it targets and acylates penicillin-
binding proteins (PBPs), enzymes crucial for the final transpeptidation step in peptidoglycan
synthesis. This disruption of cell wall integrity leads to cell lysis and death.[1] While the free
acid is the pharmacologically active form, the disodium salt is the formulation predominantly
used in laboratory and clinical settings due to its significantly higher aqueous solubility.

The following tables summarize the key quantitative data for both forms of carbenicillin,
highlighting their principal differences.

Table 1: Chemical and Physical Properties
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Property

Carbenicillin Disodium
Salt

Carbenicillin Free Acid

Molecular Formula

C17H16N2Naz206S

C17H18N206S

Molecular Weight 422.4 g/mol [2][3] 378.40 g/mol [4][5]
CAS Number 4800-94-6 4697-36-3
White to light yellow, White to off-white crystalline
Appearance .
hygroscopic powder powder
Water Solubility 50-100 mg/mL 451 mg/L

Organic Solvent Solubility

Soluble in ethanol, DMSO, and

dimethylformamide

Soluble in methanol, dilute
alkali, and dilute acid; insoluble
in acetone, chloroform, and

ether

pKa

Not applicable

pKal: 2.76, pKa2: 3.5

Carbenicillin Disodium

Condition Carbenicillin Free Acid
Salt
Stable for several years at Generally stable for several
Solid State room temperature when stored  years in the dry state at room

properly (dry)

temperature

Aqueous Solution

Stable for several hours at
room temperature and up to 5
days at 4°C. Stock solutions at
-20°C are stable for up to six

months.

Unstable in solution for
extended periods unless
frozen. Stability is pH and

temperature-dependent.

Acid Stability

More stable at lower pH than
ampicillin. However, it is

considered acid-labile.

Unstable in acidic conditions.
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Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis

Carbenicillin, as a B-lactam antibiotic, functions by interfering with the structural integrity of the
bacterial cell wall. The diagram below illustrates the signaling pathway of this mechanism.
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Mechanism of carbenicillin action.

Experimental Protocols

Due to its high solubility and stability in solution, carbenicillin disodium salt is almost
exclusively used in experimental settings. A standard protocol for the preparation and use of a
carbenicillin stock solution for selection in molecular cloning is provided below.

Preparation of Carbenicillin Disodium Salt Stock
Solution (50 mg/mL)

Materials:
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Carbenicillin disodium salt powder

Sterile distilled water

Sterile conical tube or bottle

Sterile 0.22 um filter

Sterile microcentrifuge tubes for aliquoting
Procedure:

e Weigh out the desired amount of carbenicillin disodium salt powder in a sterile container.
For a 50 mg/mL stock solution, dissolve 5 grams of carbenicillin disodium salt in 100 mL of
sterile distilled water.

e Mix the solution thoroughly until the powder is completely dissolved.
 Sterilize the solution by passing it through a 0.22 um filter into a sterile container.

 Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes.

o Store the aliquots at -20°C. The stock solution is stable for up to six months at this
temperature. For short-term storage, the solution can be kept at 4°C for up to 72 hours.

Working Concentration:

The typical working concentration for carbenicillin as a selective agent in bacterial culture is
50-100 pg/mL.

Experimental Workflow: Selection of Transformed
Bacteria

Carbenicillin is frequently used in molecular biology to select for bacteria that have been
successfully transformed with a plasmid carrying a carbenicillin resistance gene, most
commonly the B-lactamase gene (bla). The following diagram illustrates a typical workflow.
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Workflow for bacterial selection using carbenicillin.

Discussion and Conclusion

The primary distinction between carbenicillin disodium salt and carbenicillin free acid lies in
their physicochemical properties, most notably solubility. The disodium salt's high water
solubility makes it the practical choice for use in aqueous solutions, such as culture media and
stock solutions. In contrast, the poor aqueous solubility of the free acid form limits its direct
application in most biological research settings.
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From a biological standpoint, once dissolved, the disodium salt dissociates, and the
carbenicillin free acid becomes the active molecule that inhibits bacterial cell wall synthesis.
Therefore, the antibacterial spectrum and mechanism of action are identical for both forms.

In drug development, while the free acid is the active pharmaceutical ingredient, formulation
strategies would likely involve converting it to a more soluble salt form, such as the disodium
salt, to enhance bioavailability for parenteral administration.

In summary, for the vast majority of research applications, carbenicillin disodium salt is the
preferred and more practical choice due to its superior solubility and ease of use in
experimental protocols. The free acid form is primarily of interest from a chemical structure and
pharmacology perspective as the active moiety. Researchers and scientists should select the
disodium salt for their experimental needs unless a non-aqueous solvent system is being
employed where the free acid's solubility characteristics might be advantageous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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